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Abstract
LabMol-319 is a potent, non-nucleoside inhibitor of the Zika virus (ZIKV) NS5 RNA-dependent

RNA polymerase (RdRp), an essential enzyme for viral replication. With a half-maximal

inhibitory concentration (IC50) of 1.6 µM, LabMol-319 presents a valuable tool for studying

ZIKV replication mechanisms and for the development of novel antiviral therapeutics.[1] This

document provides detailed information on sourcing LabMol-319, experimental protocols for its

use in in vitro assays, and visual representations of its mechanism of action within the viral life

cycle.

Supplier and Purchasing Information
For researchers interested in acquiring LabMol-319 for investigational purposes, several

suppliers offer the compound in various purities and quantities. The following table summarizes

publicly available information to facilitate procurement.
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Supplier
Catalog
Number

Purity
Quantity
Options

Price (USD)

MedChemExpres

s
HY-150234 ≥95.0%

10 mM * 1 mL in

DMSO
$261

Aladdin Scientific L648890 ≥95% 10mg $400.90

TargetMol T72051 99.92%

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg, 500

mg

Varies by

quantity

Immunomart T72051 0.9971

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg, 500

mg

$84 - $2,130

Note: Prices are subject to change and may not include shipping and handling fees. Please

refer to the supplier's website for the most current information.

Mechanism of Action: Inhibition of Zika Virus
Replication
The Zika virus, a member of the Flaviviridae family, replicates its single-stranded RNA genome

in the cytoplasm of infected host cells.[2][3] The viral non-structural protein 5 (NS5) possesses

RNA-dependent RNA polymerase (RdRp) activity, which is critical for the synthesis of new viral

RNA.[4] LabMol-319 acts as a non-nucleoside inhibitor, binding to an allosteric site on the NS5

RdRp and disrupting its enzymatic function, thereby halting viral genome replication.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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